Cas no 79232-88-5 (6-chloro-N-(4-methylphenyl)pyridazin-3-amine)

• Product Name: 6-chloro-N-(4-methylphenyl)pyridazin-3-amine
• CAS No: 79232-88-5
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 1796157
• PubChem ID: 6409839
• Update Time: 2025-05-19

6-chloro-N-(4-methylphenyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• AURORA KA-3875
• 6-chloro-N-(4-methylphenyl)pyridazin-3-amine
• 3-pyridazinamine, 6-chloro-N-(4-methylphenyl)-
• 6-Chloro-N-(4-methylphenyl)-3-pyridazinamine
• AKOS009038162
• 79232-88-5
• Oprea1_062681
• (6-chloro-pyridazin-3-yl)-p-tolyl-amine
• DTXSID30423364
• 6-chloro-N-(p-tolyl)pyridazin-3-amine

• Inchi： 1S/C11H10ClN3/c1-8-2-4-9(5-3-8)13-11-7-6-10(12)14-15-11/h2-7H,1H3,(H,13,15)
• InChI Key： YDFIBZRYTAEYMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 219.0563250g/mol
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 423.4°C at 760 mmHg
• Flash Point: 209.9°C
• Refractive Index: 1.642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 6-chloro-N-(4-methylphenyl)pyridazin-3-amine

Recent Advances in the Study of 6-chloro-N-(4-methylphenyl)pyridazin-3-amine (CAS: 79232-88-5)

The compound 6-chloro-N-(4-methylphenyl)pyridazin-3-amine (CAS: 79232-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridazine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-chloro-N-(4-methylphenyl)pyridazin-3-amine exhibits potent inhibitory activity against p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized a combination of in vitro kinase assays and molecular docking simulations to characterize the compound's binding mode and selectivity profile. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Further investigations have explored the compound's pharmacokinetic properties and metabolic stability. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) characteristics of 6-chloro-N-(4-methylphenyl)pyridazin-3-amine in rodent models. The results indicated favorable oral bioavailability and moderate plasma half-life, making it a viable candidate for further drug development. However, the study also identified certain metabolic liabilities that may require structural optimization to improve its drug-like properties.

In addition to its kinase inhibitory activity, recent research has uncovered potential applications of this compound in oncology. Preliminary studies have shown that 6-chloro-N-(4-methylphenyl)pyridazin-3-amine can induce apoptosis in certain cancer cell lines, possibly through modulation of cell cycle regulators. While these findings are promising, further mechanistic studies and in vivo validation are needed to fully understand its anticancer potential and therapeutic window.

The synthetic routes and structure-activity relationships (SAR) of 6-chloro-N-(4-methylphenyl)pyridazin-3-amine have also been a focus of recent investigations. Several research groups have reported improved synthetic methodologies that enhance yield and purity while reducing production costs. These advancements are crucial for facilitating larger-scale production and enabling more extensive biological evaluation of this compound and its derivatives.

Looking forward, the research community anticipates that ongoing studies will further elucidate the therapeutic potential of 6-chloro-N-(4-methylphenyl)pyridazin-3-amine. Current efforts are directed toward identifying optimal formulations, exploring combination therapies, and conducting more comprehensive toxicological evaluations. As these studies progress, this compound may emerge as a valuable scaffold for the development of new therapeutic agents targeting inflammation, cancer, and possibly other disease areas.